Cas no 102154-07-4 (2,6-Piperazinedione,3-ethyl-3-propyl-)

2,6-Piperazinedione,3-ethyl-3-propyl- structure
102154-07-4 structure
Product Name:2,6-Piperazinedione,3-ethyl-3-propyl-
CAS No:102154-07-4
MF:C9H16N2O2
MW:184.235542297363
CID:124934
PubChem ID:53425650
Update Time:2025-04-18

2,6-Piperazinedione,3-ethyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Piperazinedione,3-ethyl-3-propyl-
    • (2R)-3,6-DIMETHOXY-2-(1-METHYLETHYL)-2,5-DIHYDROPYRAZINE
    • 2,6-Piperazinedione,3-ethyl-3-propyl-(6CI)
    • 3-ethyl-3-propylpiperazine-2,6-dione
    • 3-Aethyl-3-propyl-piperazin-2,6-dion
    • 3-ethyl-3-propyl-piperazine-2,6-dione
    • ACMC-20m568
    • AG-D-10612
    • CTK4A0745
    • 102154-07-4
    • DTXSID90698935
    • Inchi: 1S/C9H16N2O2/c1-3-5-9(4-2)8(13)11-7(12)6-10-9/h10H,3-6H2,1-2H3,(H,11,12,13)
    • InChI Key: OZKNWYOKKSQFNV-UHFFFAOYSA-N
    • SMILES: O=C1C(CC)(CCC)NCC(N1)=O

Computed Properties

  • Exact Mass: 184.121178g/mol
  • Monoisotopic Mass: 184.121178g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 184.24g/mol
  • XLogP3: 0.7
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 61.69000
  • LogP: 0.78600
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